1-{[4-(2-CHLORO-6-FLUOROBENZYL)PIPERAZINO]METHYL}-1H-INDOLE-2,3-DIONE

• IUPAC Name: 1-[[4-[(2-chloro-6-fluorophenyl)methyl]piperazin-1-yl]methyl]indole-2,3-dione
• InChI: InChI=1S/C20H19ClFN3O2/c21-16-5-3-6-17(22)15(16)12-23-8-10-24(11-9-23)13-25-18-7-2-1-4-14(18)19(26)20(25)27/h1-7H,8-13H2
• InChI Key: BYTSIDZYNVTWPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=CC=C2Cl)F)CN3C4=CC=CC=C4C(=O)C3=O
• Molecular Formula: C20H19ClFN3O2
• Molecular Weight: 387.8 g/mol

Description

1-{[4-(2-CHLORO-6-FLUOROBENZYL)PIPERAZINO]METHYL}-1H-INDOLE-2,3-DIONE is a complex organic compound that belongs to the class of indole derivatives Indole derivatives are significant in both natural products and synthetic drugs due to their diverse biological activities

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{[4-(2-CHLORO-6-FLUOROBENZYL)PIPERAZINO]METHYL}-1H-INDOLE-2,3-DIONE typically involves multiple steps, starting with the preparation of the indole core. One common method involves the Fischer indole synthesis, where phenylhydrazine reacts with ketones or aldehydes under acidic conditions to form the indole ring .

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to increase yield and purity. This includes controlling the temperature, pressure, and the use of catalysts to facilitate the reactions. The use of continuous flow reactors can also enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

1-{[4-(2-CHLORO-6-FLUOROBENZYL)PIPERAZINO]METHYL}-1H-INDOLE-2,3-DIONE undergoes various chemical reactions, including:

Oxidation: The indole ring can be oxidized to form oxindole derivatives.

Reduction: The nitro group, if present, can be reduced to an amine.

Substitution: The chlorofluorobenzyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and hydrogen gas (H₂) in the presence of a palladium catalyst are used.

Substitution: Nucleophiles such as amines and thiols can be used for substitution reactions.

Major Products

The major products formed from these reactions include various substituted indole derivatives, which can have different biological activities and properties .

Scientific Research Applications

1-{[4-(2-CHLORO-6-FLUOROBENZYL)PIPERAZINO]METHYL}-1H-INDOLE-2,3-DIONE has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential as a bioactive compound with antiviral, anticancer, and antimicrobial properties.

Medicine: Investigated for its potential therapeutic effects in treating various diseases.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{[4-(2-CHLORO-6-FLUOROBENZYL)PIPERAZINO]METHYL}-1H-INDOLE-2,3-DIONE involves its interaction with specific molecular targets and pathways. The indole ring can interact with various receptors and enzymes in the body, leading to its biological effects. For example, it can bind to serotonin receptors, influencing neurotransmission and mood regulation .

Comparison with Similar Compounds

Similar Compounds

1H-INDOLE-2,3-DIONE: A simpler indole derivative with similar biological activities.

4-(2-CHLORO-6-FLUOROBENZYL)PIPERAZINE: Shares the piperazine and chlorofluorobenzyl groups but lacks the indole ring.

Uniqueness

1-{[4-(2-CHLORO-6-FLUOROBENZYL)PIPERAZINO]METHYL}-1H-INDOLE-2,3-DIONE is unique due to the combination of the indole ring with the piperazine and chlorofluorobenzyl groups, which may result in distinct biological activities and potential therapeutic applications .